Cas no 62644-14-8 (Thiourea, N-(3-fluorophenyl)-N'-methyl-)

• Product Name: Thiourea, N-(3-fluorophenyl)-N'-methyl-
• CAS No: 62644-14-8
• MF: C₈H₉FN₂S
• MW: 184.233863592148
• CID: 436658
• PubChem ID: 4337894
• Update Time: 2025-04-19

Thiourea, N-(3-fluorophenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(3-fluorophenyl)-N'-methyl-
• 1-(3-FLUOROPHENYL)-3-METHYL-2-THIOUREA
• 1-(3-fluorophenyl)-3-methylthiourea
• AKOS003355730
• 62644-14-8
• SCHEMBL5443637
• DTXSID00402065

• Inchi： 1S/C8H9FN2S/c1-10-8(12)11-7-4-2-3-6(9)5-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： KBGFPBJKGWAOJR-UHFFFAOYSA-N
• SMILES： S=C(NC)NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 184.04717
• Monoisotopic Mass: 184.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06